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Paxalisib's Mechanism and Key Characteristics

Paxalisib is an oral, brain-penetrant small molecule inhibitor that targets the PI3K/AKT/mTOR signaling

pathway. The table below outlines its core characteristics and known mechanisms of action [1] [2] [3].

Feature Description

Primary Target Class | PI3K (Pan-isoform inhibitor) [3].
Secondary Target MTOR (making it a dual PI3K/mTOR inhibitor) [2].

Key Distinctive Designed for enhanced penetration of the blood-brain barrier (BBB) [2].
Feature

Upstream Inhibition  Acts upstream of both mTOR complex 1 (mTORC1) and mTORC2, fully
inhibiting their activation [2].

Clinical and Preclinical Efficacy Data

The following tables consolidate the available data on paxalisib's performance across different tumor types

and study models.

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s528760?utm_src=pdf-body
https://www.smolecule.com/products/s528760?utm_src=pdf-interest
https://www.smolecule.com/products/s528760?utm_src=pdf-body
https://www.smolecule.com/products/s528760?utm_src=pdf-body
https://www.targetedonc.com/view/fda-signals-potential-for-standard-approval-of-paxalisib-in-glioblastoma
https://pmc.ncbi.nlm.nih.gov/articles/PMC9164640/
https://molecular-cancer.biomedcentral.com/articles/10.1186/s12943-024-02072-1
https://molecular-cancer.biomedcentral.com/articles/10.1186/s12943-024-02072-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC9164640/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9164640/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9164640/
https://www.smolecule.com/products/s528760?utm_src=pdf-body
https://www.smolecule.com/products/s528760?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Table 1: Clinical Trial Data (Glioblastoma) Source: GBM AGILE, a global phase 2/3 adaptive platform
trial (NCT03970447) [1].

Median Overall

Patient Population Comparator Survival Key Finding

(Months)
Newly Diagnosed Standard of 15.54 vs. 11.89 3.8-month OS improvement; FDA
Unmethylated MGMT Care indicated this could support standard
GBM approval [1].

Table 2: Preclinical and Early Clinical Data (Other Cancers) Data from early-stage studies and research

presentations [2].

Cancer Type | Model Study Type Key Finding / Combination Partner

Atypical Preclinical Single-agent paxalisib slowed tumor growth and

Teratoid/Rhabdoid Tumor  (Orthotopic significantly extended survival (e.g., from 40 to 54

(ATIRT) Xenograft) days in one model) [2].

ATIRT Preclinical (In Synergistic effect when combined with the HDAC
Vitro & In Vivo) inhibitor RG2833, leading to decreased cell growth

and increased apoptosis [2].

Breast Cancer (Brain Preclinical Data Showed potential for evaluation in breast cancer,
Metastases) Presented with noted synergistic activity in combination with
immunotherapy [1].

PI3K Pathway Mutations and Inhibitor Response

While the specific data for paxalisib is limited, the broader context of how PI3K pathway mutations
influence inhibitor response is critical for your analysis. The PI3K/AKT/mTOR pathway is one of the most
frequently dysregulated pathways in cancer [4]. The diagram below illustrates the core pathway and key

biomarkers.
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The most critical biomarkers for predicting response to PI3Ka inhibitors like alpelisib are activating
mutations in the PIK3CA gene (which encodes the p110a catalytic subunit) and the loss of the PTEN

tumor suppressor [5] [3] [6]. In contrast, paxalisib is a pan-PI3K inhibitor, meaning it is not selective for
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the p110a isoform mutated in these cancers. Its activity is linked to broad suppression of the pathway, and its

primary clinical differentiator is its ability to cross the blood-brain barrier [2].

Interpretation and Research Implications

For researchers and drug development professionals, the data suggests:

¢ Primary Indication: Paxalisib's most advanced clinical application is in newly diagnosed
unmethylated MGMT glioblastoma. The reported 3.8-month overall survival benefit is a significant
signal in this aggressive cancer [1].

¢ Mechanistic Rationale for Combinations: Preclinical data in AT/RT models provides a strong
rationale for combining paxalisib with other agents, such as HDAC inhibitors, to overcome the limited
durability of single-agent therapy and enhance apoptosis [2].

e Evidence Gap: A direct, clinical-level comparison of paxalisib's efficacy stratified by specific PI3K
pathway mutations (such as PIK3CA, PTEN, AKT) is not available in the searched literature. This
represents a key area for further investigation.

To obtain the mutation-specific response data you're looking for, I recommend consulting clinical trial
registries (ClinicalTrials.gov) for detailed protocols and searching for subsequent publications from the

research groups involved in the GBM-AGILE trial or other paxalisib studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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